2-(4-bromo-5-methyl-1H-pyrazol-1-yl)-N-(3-cyano-4,5-dimethyl-2-thienyl)propanamide

• IUPAC Name: 2-(4-bromo-5-methylpyrazol-1-yl)-N-(3-cyano-4,5-dimethylthiophen-2-yl)propanamide
• InChI: InChI=1S/C14H15BrN4OS/c1-7-10(4)21-14(11(7)5-16)18-13(20)9(3)19-8(2)12(15)6-17-19/h6,9H,1-4H3,(H,18,20)
• InChI Key: ULPFNKCSYFFTFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C#N)NC(=O)C(C)N2C(=C(C=N2)Br)C)C
• Molecular Formula: C14H15BrN4OS
• Molecular Weight: 367.27 g/mol

Description

The study of 1H-pyrazole derivatives and their various substitutions has been of significant interest due to their versatile applications and functionalities in the field of chemistry and pharmacology. While the specific compound is not directly referenced, related research into pyrazole derivatives offers valuable insights into their synthesis, structure, and properties.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves reactions that introduce various substituents to the pyrazole ring, which can significantly alter the compound's chemical behavior and physical properties. For instance, the synthesis of 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide involved NMR and FT-IR spectroscopies, high-resolution mass-spectrometry, and single-crystal X-ray diffraction, indicating the detailed analytical approaches required for such compounds (Kulai & Mallet-Ladeira, 2016).

Molecular Structure Analysis

Molecular structure analysis is crucial in understanding the behavior and reactivity of chemical compounds. X-ray crystallography is a common method used to elucidate the structure of pyrazole derivatives, providing insights into their molecular geometry and intermolecular interactions (Bremner et al., 1988).

Chemical Reactions and Properties

Pyrazole derivatives participate in various chemical reactions, offering a pathway to synthesize a broad range of heterocyclic compounds. These reactions often involve cyclization, substitution, and coupling processes that are influenced by the specific substituents present on the pyrazole ring. For example, the synthesis of tetrahydrobenzo[b]pyrans through a sodium bromide-catalyzed cyclocondensation underlines the reactivity of such systems (Devi & Bhuyan, 2004).

Scientific Research Applications

Material Science Applications

Photovoltaic Devices : A study highlighted the synthesis of thieno[3,4-b]pyrazine-based monomers, which are crucial in developing donor-acceptor copolymers for photovoltaic applications. These copolymers exhibit significant optical properties, electrochemical behavior, and photovoltaic performance, suggesting the potential of such compounds in enhancing solar cell efficiencies (Zhou et al., 2010).

Medicinal Chemistry Applications

Anticancer Activity : Research into the synthesis and anticancer activity of new heterocyclic compounds based on pyrazole derivatives, including structures similar to the query compound, has shown promising results. These compounds exhibit significant potential in cancer treatment, highlighting the importance of such molecular frameworks in designing new therapeutic agents (Metwally, Abdelrazek, & Eldaly, 2016).

Organic Synthesis

Cyclocondensation Reactions : A study described the sodium bromide-catalyzed synthesis of tetrahydrobenzo[b]pyrans via a three-component cyclocondensation, showcasing the potential of using similar compounds in facilitating organic synthesis under microwave irradiation and solvent-free conditions, offering a green chemistry approach (Devi & Bhuyan, 2004).

Antimicrobial and Anti-inflammatory Agents : Another study synthesized a series of pyrazole, isoxazole, and benzodiazepine derivatives bearing an aryl sulfonate moiety, demonstrating their antimicrobial and anti-inflammatory activities. This research underscores the versatility of pyrazole-based compounds in generating bioactive molecules (Kendre, Landge, & Bhusare, 2015).